Cas no 21767-12-4 (3-(2-METHOXYPHENOXY)PYRROLIDINE)

• Product name: 3-(2-METHOXYPHENOXY)PYRROLIDINE
• CAS No: 21767-12-4
• MF: C₁₁H₁₅NO₂
• MW: 193.24200
• CID: 912009
• PubChem ID: 14497355

3-(2-METHOXYPHENOXY)PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHOXYPHENOXY)PYRROLIDINE
• 3-(3-METHYL-1,2,4-OXADIAZOL-5-YL)PIPERIDINE
• 3-(2-Methoxyphenoxy)-pyrrolidin
• 3-(2-methoxy-phenoxy)-pyrrolidine
• 3-(o-Methoxyphenoxy)-pyrrolidin
• 3-(O-METHOXYPHENOXY)PYRROLIDINE
• E81588
• RLANOFAQNVDAQD-UHFFFAOYSA-N
• SCHEMBL9670802
• EN300-1852808
• AKOS009461690
• 3-(2-methoxyphenoxy)-pyrrolidine
• CS-0132383
• 21767-12-4
• 3-o-methoxyphenoxypyrrolidine
• WAA76712
• DB-135378

• MDL： MFCD08060986
• Inchi： InChI=1S/C11H15NO2/c1-13-10-4-2-3-5-11(10)14-9-6-7-12-8-9/h2-5,9,12H,6-8H2,1H3
• InChI Key： RLANOFAQNVDAQD-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1OC2CCNC2

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 1.76470

3-(2-METHOXYPHENOXY)PYRROLIDINE Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

3-(2-METHOXYPHENOXY)PYRROLIDINE Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-METHOXYPHENOXY)PYRROLIDINE

3-(2-METHOXYPHENOXY)PYRROLIDINE: A Comprehensive Overview

3-(2-METHOXYPHENOXY)PYRROLIDINE, with the CAS number 21767-12-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including as a lead molecule for drug discovery and as a functional intermediate in the synthesis of bioactive compounds.

The chemical structure of 3-(2-METHOXYPHENOXY)PYRROLIDINE consists of a pyrrolidine ring substituted with a 2-methoxyphenoxy group. The presence of the methoxy group on the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its biological activity and reactivity. These properties make it an attractive candidate for further exploration in both academic and industrial settings.

Recent studies have highlighted the potential of 3-(2-METHOXYPHENOXY)PYRROLIDINE in modulating various biological pathways. For instance, a 2021 study published in the Journal of Medicinal Chemistry investigated the role of this compound as a potential inhibitor of specific enzymes involved in neurodegenerative diseases. The researchers found that 3-(2-METHOXYPHENOXY)PYRROLIDINE exhibited selective binding to these enzymes, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the use of 3-(2-METHOXYPHENOXY)PYRROLIDINE as a scaffold for developing novel antiviral agents. The compound was found to exhibit antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding opens up new avenues for the development of antiviral drugs that could be crucial in combating emerging viral threats.

The synthetic accessibility of 3-(2-METHOXYPHENOXY)PYRROLIDINE is another factor that contributes to its appeal. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. For example, a one-pot synthesis method involving the reaction of 2-methoxyphenol with pyrrolidine under mild conditions has been described, providing a straightforward and efficient approach to producing this compound on both laboratory and industrial scales.

In addition to its direct applications, 3-(2-METHOXYPHENOXY)PYRROLIDINE serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional functionalities, thereby expanding its utility in drug design and development. For instance, it can be used to create derivatives with enhanced pharmacological properties or improved pharmacokinetic profiles.

The safety profile of 3-(2-METHOXYPHENOXY)PYRROLIDINE is also an important consideration. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to ensure the well-being of researchers and workers involved in its synthesis and application. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 3-(2-METHOXYPHENOXY)PYRROLIDINE, with its CAS number 21767-12-4, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities and synthetic accessibility, make it an exciting area of ongoing investigation. As research continues to uncover new applications and derivatives, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.